
Application Notes: Staining Aluminum Foil with
Solvent Yellow 19

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B082571 Get Quote

Introduction

Solvent Yellow 19 is a metal-complex solvent dye known for its application in coloring various

materials, including resins, transparent lacquers, and aluminum foil.[1][2][3][4] Its solubility in

organic solvents and inherent heat and light fastness make it a suitable candidate for surface

staining of non-porous materials like aluminum.[1][5] This document provides a detailed

protocol for the application of Solvent Yellow 19 to stain aluminum foil, a process relevant in

various research and development contexts, including material science and decorative

applications.

Principle

The staining of aluminum foil with Solvent Yellow 19 is based on the deposition and

adsorption of the dye molecules onto the metallic surface. Aluminum naturally forms a thin,

protective oxide layer.[6] The staining process involves dissolving the dye in a suitable organic

solvent, which then acts as a carrier to bring the dye into contact with the aluminum surface.

The interaction between the metal-complex dye and the aluminum oxide layer, likely through

weak chemical bonds or physical adsorption, results in a stable, colored finish. Proper surface

preparation is crucial to ensure uniform staining and good adhesion by removing contaminants

that could interfere with the dye's interaction with the foil.
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Substrate: Aluminum foil (standard household or laboratory grade)

Dye: Solvent Yellow 19 (C.I. 13900:1, CAS No. 10343-55-2)[1][5]

Solvents:

Ethanol (95% or absolute)

Acetone

1-methoxy-2-propanol

N-propanol

2-ethoxyethanol

Methyl ethyl ketone (M.E.K.)

Cleaning Agent: Isopropyl alcohol (rubbing alcohol)

Optional Primer: A clear metal primer or gesso for enhanced adhesion.[7]

Optional Sealant: Clear acrylic sealer or varnish.[7]

Equipment:

Beakers and graduated cylinders

Magnetic stirrer and stir bars

Shallow glass or chemical-resistant plastic trays

Forceps

Fume hood

Drying oven or hot plate (optional, for controlled drying)

Protective gloves, safety glasses, and lab coat
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Staining Protocol

Surface Preparation:

Cut the aluminum foil to the desired dimensions.

Thoroughly clean the surface of the aluminum foil by wiping it with a lint-free cloth soaked

in isopropyl alcohol to remove any oils, grease, or other residues.[7]

Allow the foil to air dry completely in a dust-free environment.

For applications requiring maximum durability, a thin coat of metal primer can be applied at

this stage and allowed to dry according to the manufacturer's instructions.[7]

Preparation of Staining Solution:

In a fume hood, prepare a stock solution of Solvent Yellow 19 in a suitable organic

solvent (e.g., ethanol, acetone). The concentration can be varied to achieve different color

intensities, with a starting point of 0.1% to 1.0% (w/v) being a reasonable range to explore.

Use a magnetic stirrer to ensure the dye is completely dissolved. Gentle warming may aid

in dissolution but should be done with caution, especially with flammable solvents.

Staining Procedure:

Place the cleaned and dried aluminum foil in a shallow tray.

Pour the Solvent Yellow 19 staining solution into the tray, ensuring the foil is completely

submerged.

Allow the foil to incubate in the staining solution for a period of 1 to 10 minutes. The

incubation time will influence the final color depth.

Gently agitate the tray periodically to ensure even staining.

Washing and Drying:

Using forceps, carefully remove the stained aluminum foil from the staining solution.
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Briefly rinse the foil with fresh, clean solvent (the same solvent used for the staining

solution) to remove excess, unadsorbed dye.

Allow the stained foil to air dry in a vertical position in a fume hood. Alternatively, it can be

dried in a low-temperature oven (e.g., 40-50°C).

Optional Sealing:

For increased durability and to protect the stained surface, a thin, even coat of a clear

acrylic sealer can be applied after the foil is completely dry.[7]

Data Presentation
Table 1: Quantitative Parameters for Staining Aluminum Foil with Solvent Yellow 19
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Parameter Value Unit Notes

Dye Information

Dye Name Solvent Yellow 19 - C.I. 13900:1[1]

CAS Number 10343-55-2 - [5]

Molecular Formula C16H11CrN4O8S - [5]

Staining Solution

Concentration Range 0.1 - 1.0 % (w/v)

Higher concentrations

generally result in

deeper color.

Solvent Solubility (g/L) [8]

Ethanol 300 g/L
Good general-purpose

solvent.

1-methoxy-2-propanol 500 g/L High solubility.

N-propanol 400 g/L

2-ethoxyethanol 500 g/L High solubility.

M.E.K. 500 g/L High solubility.

Process Parameters

Incubation Time 1 - 10 minutes

Longer times can

increase color

intensity.

Drying Temperature 25 - 50 °C
Air dry or low-

temperature oven.

Performance

Light Fastness 6 Scale (1-8)
Good resistance to

fading from light.[9]

Heat Resistance 140 °C [5]
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Note: The data presented here are based on published information and general laboratory

practices. Optimal conditions may vary depending on the specific application and desired

outcome and should be determined experimentally.

Visualization
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Surface Preparation
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Caption: Workflow for Staining Aluminum Foil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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